Cas no 4697-92-1 ( )

• Product Name: &nbsp
• CAS No: 4697-92-1
• MF: C₁₁H₂₆N₂
• MW: 186.337543010712
• CID: 930630
• PubChem ID: 227550
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis-butylamino-propan
• 1,3-Diamino-N,N'-dibutyl-propan
• A,10
• A,17
• AR-1A7016
• KST-1A4932
• N,N'-dibutyl-1,3-propanediamine
• N,N'-Dibutyl-propandiyldiamin
• N,N'-dibutyl-propane-1,3-diamine
• N,N'-dibutyl-propanediyldiamine
• N,N'-Dibutyl-trimethylendiamin
• 4697-92-1
• SCHEMBL2168247
• NSC19165
• NSC-19165
• N1,N3-Dibutylpropane-1,3-diamine
• GMTISLOMZKMDTF-UHFFFAOYSA-N
•  

• Inchi： 1S/C11H26N2/c1-3-5-8-12-10-7-11-13-9-6-4-2/h12-13H,3-11H2,1-2H3
• InChI Key： GMTISLOMZKMDTF-UHFFFAOYSA-N
• SMILES： N(CCCC)CCCNCCCC

Computed Properties

• Exact Mass: 186.20978
• Monoisotopic Mass: 186.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.818
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.441
• PSA: 24.06
• LogP: 2.93770